methyl 3-amino-2-methoxypropanoate hydrochloride
Overview
Description
Methyl 3-amino-2-methoxypropanoate hydrochloride (MAMH) is a synthetic compound with a variety of applications in scientific research. MAMH is a non-steroidal anti-inflammatory drug (NSAID) and is used to treat pain and inflammation. It has been studied for its potential to treat various diseases, including cancer, arthritis, and Alzheimer’s disease. In addition, MAMH has been studied for its ability to improve the effectiveness of other drugs and to enhance the efficacy of certain vaccines.
Mechanism of Action
Methyl 3-amino-2-methoxypropanoate hydrochloride is an NSAID and it works by blocking the production of inflammatory substances in the body. It is believed to act by inhibiting the cyclooxygenase (COX) enzyme, which is responsible for the production of prostaglandins. Prostaglandins are hormones that are involved in inflammation, pain, and fever. By blocking the COX enzyme, methyl 3-amino-2-methoxypropanoate hydrochloride reduces the production of prostaglandins, thus reducing inflammation and pain.
Biochemical and Physiological Effects
methyl 3-amino-2-methoxypropanoate hydrochloride has been studied for its potential to treat various diseases, including cancer, arthritis, and Alzheimer’s disease. In addition, methyl 3-amino-2-methoxypropanoate hydrochloride has been studied for its ability to improve the effectiveness of other drugs and to enhance the efficacy of certain vaccines. It has also been used to investigate the mechanism of action of various drugs, to assess the effects of drugs on cell proliferation, and to evaluate the efficacy of drug combinations.
Advantages and Limitations for Lab Experiments
Methyl 3-amino-2-methoxypropanoate hydrochloride has several advantages as a research compound. It is a relatively inexpensive compound, and it is relatively easy to synthesize. In addition, methyl 3-amino-2-methoxypropanoate hydrochloride has a wide range of applications in scientific research, making it a useful tool for researchers. The main limitation of methyl 3-amino-2-methoxypropanoate hydrochloride is that its mechanism of action is not completely understood, making it difficult to predict its effects in different contexts.
Future Directions
Methyl 3-amino-2-methoxypropanoate hydrochloride has potential applications in the treatment of various diseases, including cancer, arthritis, and Alzheimer’s disease. It could also be used to improve the effectiveness of other drugs and to enhance the efficacy of certain vaccines. Further research is needed to understand the mechanism of action of methyl 3-amino-2-methoxypropanoate hydrochloride and to evaluate its efficacy in different contexts. Additionally, research is needed to investigate the effects of methyl 3-amino-2-methoxypropanoate hydrochloride on cell proliferation and to evaluate the efficacy of drug combinations. Finally, research is needed to investigate the potential side effects of methyl 3-amino-2-methoxypropanoate hydrochloride and to develop safe and effective dosage regimens.
Synthesis Methods
Methyl 3-amino-2-methoxypropanoate hydrochloride is synthesized through a two-step process. The first step involves the reaction of 3-amino-2-methoxypropanoic acid with hydrochloric acid to form the hydrochloride salt. The second step involves the reaction of the hydrochloride salt with a base such as sodium hydroxide to form methyl 3-amino-2-methoxypropanoate hydrochloride. The reaction is as follows:
3-Amino-2-methoxypropanoic acid + HCl → Methyl 3-amino-2-methoxypropanoate hydrochloride
Methyl 3-amino-2-methoxypropanoate hydrochloride + NaOH → Methyl 3-amino-2-methoxypropanoate
Scientific Research Applications
Methyl 3-amino-2-methoxypropanoate hydrochloride has a wide range of applications in scientific research. It has been studied for its potential to treat various diseases, including cancer, arthritis, and Alzheimer’s disease. In addition, methyl 3-amino-2-methoxypropanoate hydrochloride has been studied for its ability to improve the effectiveness of other drugs and to enhance the efficacy of certain vaccines. It has also been used in studies to investigate the mechanism of action of various drugs, to assess the effects of drugs on cell proliferation, and to evaluate the efficacy of drug combinations.
properties
IUPAC Name |
methyl 3-amino-2-methoxypropanoate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H11NO3.ClH/c1-8-4(3-6)5(7)9-2;/h4H,3,6H2,1-2H3;1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LOBVIBRWXMVMKH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CN)C(=O)OC.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12ClNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
169.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-2-methoxypropanoate hydrochloride | |
CAS RN |
133153-73-8, 1803585-13-8 |
Source
|
| Record name | methyl (2S)-3-amino-2-methoxypropanoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | methyl 3-amino-2-methoxypropanoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 4-[3-(1,3-dioxaindan-5-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazole-2-carboxylate](/img/structure/B6598559.png)
![2-methyl-N-[(1E)-2,2,2-trifluoroethylidene]propane-2-sulfinamide](/img/structure/B6598586.png)
![1,3-dimethyl 2-[4-(benzyloxy)phenyl]propanedioate](/img/structure/B6598606.png)
![tert-butyl N-[(1-difluoromethanesulfonylpiperidin-4-yl)methyl]carbamate](/img/structure/B6598616.png)
![7-[4-(difluoromethoxy)benzenesulfonyl]-2-(4-methoxybenzenesulfonyl)-2,7-diazaspiro[3.5]nonane](/img/structure/B6598622.png)